1,6-Dimethyl-3-iodo-4-(trifluoromethyl)-2-pyridone

• Molecular Formula: C8H7F3INO
• Molecular Weight: 317.05 g/mol
• IUPAC Name: 3-iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C8H7F3INO/c1-4-3-5(8(9,10)11)6(12)7(14)13(4)2/h3H,1-2H3
• InChI Key: CNFUCIZHCSFYLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1C)I)C(F)(F)F

Description

1,6-Dimethyl-3-iodo-4-(trifluoromethyl)-2-pyridone is a useful research compound. Its molecular formula is C8H7F3INO and its molecular weight is 317.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 1,6-dimethyl-4-(trifluoromethyl)-2-pyridone (2.1 g, 10.98 mmol), trifluoroacetic acid (18 mL) and trifluoroacetic anhydride (3.5 mL) was refluxed for 5 min. Then, NIS (3.15 g, 14 mmol) was added and the reaction mixture was stirred for 15 h. The reaction mixture was cooled to room temperature and the solvent was removed under vacuum. The residue was diluted with ethyl acetate (100 mL), was washed with saturated sodium bicarbonate solution (2×100 mL) and brine solution (100 mL) and was dried over anhydrous magnesium sulfate. Filtration of the drying agent and concentration gave a crude product, which was purified by silica gel chromatography on a Biotage (40 m) column to afford 2.15 g (62% yield) of 1,6-dimethyl-3-iodo-4-(trifluoromethyl)-2-pyridone as an amorphous white solid. EL-HRMS m/e calcd for C8H7F3INO (M+) 316.9524. found 316.9527. c) Preparation of N-[(1,1-dimethylethoxyl)carbonyl]-4-[1,6-dimethyl-4-(trifluoromethyl)-2-oxo-3-pyridinyl]-L-phenylalanine methyl ester